Cas no 16495-82-2 (4-(4-Nitrophenyl)pyrimidine)

4-(4-Nitrophenyl)pyrimidine structure
4-(4-Nitrophenyl)pyrimidine structure
Product Name:4-(4-Nitrophenyl)pyrimidine
CAS No:16495-82-2
MF:C10H7N3O2
MW:201.181481599808
CID:121693
PubChem ID:1515251
Update Time:2025-04-18

4-(4-Nitrophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Nitrophenyl)pyrimidine
    • Pyrimidine,4-(4-nitrophenyl)-
    • 4-(4-Nitrophenyl)-pyrimidin
    • 4-(4-Nitro-phenyl)-pyrimidin
    • 4-(4-nitro-phenyl)-pyrimidine
    • AC1LTV39
    • AG-E-14621
    • CTK4D1954
    • SBB067476
    • SureCN8558988
    • DTXSID00363920
    • SCHEMBL8558988
    • A810609
    • 16495-82-2
    • AKOS015912271
    • FT-0656182
    • Inchi: 1S/C10H7N3O2/c14-13(15)9-3-1-8(2-4-9)10-5-6-11-7-12-10/h1-7H
    • InChI Key: YCSVBEUJTTWMGF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1C=CN=CN=1)=O

Computed Properties

  • Exact Mass: 201.05391
  • Monoisotopic Mass: 201.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 68.92
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